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Compound of Interest

Compound Name:
1H,1H,2H,2H-Perfluorohexyl

bromide

CAS No.: 38436-14-5

Cat. No.: B1270804

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected spectroscopic data for

1H,1H,2H,2H-Perfluorohexyl bromide (C₆H₄BrF₉). Due to the limited availability of published

experimental spectra for this specific compound, this guide leverages predictive models and

data from analogous structures to offer a comprehensive analytical profile, encompassing

Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry

(MS).

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 1H,1H,2H,2H-
Perfluorohexyl bromide. These values are calculated based on established computational

models and should be considered as estimations for experimental planning and spectral

interpretation.

Table 1: Predicted ¹H NMR Data
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Protons
Predicted Chemical
Shift (ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J) in Hz

-CH₂-Br 3.5 - 3.8 Triplet ~ 7-8

-CH₂-CF₂- 2.6 - 2.9 Triplet of triplets
J(H-H) ~ 7-8, J(H-F) ~

15-18

Table 2: Predicted ¹³C NMR Data

Carbon Predicted Chemical Shift (ppm)

-CH₂-Br 30 - 35

-CH₂-CF₂- 25 - 30 (triplet, J(C-F) ~ 20-25 Hz)

-CF₂-CH₂- 115 - 125 (triplet, J(C-F) ~ 25-30 Hz)

-CF₂- 110 - 120 (complex multiplets)

-CF₂-CF₃ 110 - 120 (complex multiplets)

-CF₃ 115 - 125 (quartet, J(C-F) ~ 280-290 Hz)

Table 3: Predicted ¹⁹F NMR Data

Fluorine Predicted Chemical Shift (ppm) vs. CFCl₃

-CF₂-CH₂- -110 to -115

-CF₂- -120 to -126

-CF₂-CF₃ -124 to -128

-CF₃ -80 to -85

Table 4: Predicted Key IR Absorptions
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Functional Group
Predicted Wavenumber
(cm⁻¹)

Intensity

C-H stretch (alkane) 2900 - 3000 Medium

C-H bend (alkane) 1400 - 1470 Medium

C-F stretch 1100 - 1300 Strong, Broad

C-Br stretch 550 - 650 Medium-Strong

Table 5: Predicted Mass Spectrometry Fragmentation

m/z Predicted Fragment Notes

326/328 [M]⁺

Molecular ion peak, showing

characteristic 1:1 isotopic

pattern for Bromine (⁷⁹Br/⁸¹Br).

247 [M-Br]⁺ Loss of a bromine radical.

197 [C₄F₉]⁺
Fragmentation of the

perfluoroalkyl chain.

69 [CF₃]⁺
A common fragment in

fluorinated compounds.

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data.

Instrument parameters may need to be optimized for the specific sample and equipment.

2.1 NMR Spectroscopy

Sample Preparation: Dissolve approximately 10-20 mg of 1H,1H,2H,2H-Perfluorohexyl
bromide in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆).

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

multinuclear probe.
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¹H NMR:

Acquire a standard one-dimensional proton spectrum.

Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

¹³C NMR:

Acquire a proton-decoupled carbon spectrum.

Typical parameters: 512-1024 scans, relaxation delay of 2-5 seconds.

¹⁹F NMR:

Acquire a proton-decoupled fluorine spectrum.

Use a fluorine-free reference standard (e.g., CFCl₃ as an external standard).

2.2 IR Spectroscopy

Sample Preparation:

Neat Liquid: Place a drop of the liquid sample between two potassium bromide (KBr) or

sodium chloride (NaCl) plates.

Solution: Dissolve the sample in a suitable solvent (e.g., CCl₄) and place in a liquid cell.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample holder or the pure solvent.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.
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2.3 Mass Spectrometry

Instrumentation: A mass spectrometer with an appropriate ionization source, such as

Electron Ionization (EI) or Electrospray Ionization (ESI).

Sample Introduction:

GC-MS (for EI): If the compound is volatile, introduce it via a gas chromatograph for

separation and subsequent ionization.

Direct Infusion (for ESI): Dissolve the sample in a suitable solvent and infuse it directly into

the ion source.

Data Acquisition:

Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500 amu).

The ionization energy for EI is typically set to 70 eV.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the comprehensive spectroscopic

analysis of a chemical compound like 1H,1H,2H,2H-Perfluorohexyl bromide.
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Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

Structural Elucidation

Synthesis & Purification of
1H,1H,2H,2H-Perfluorohexyl bromide

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F) IR Spectroscopy Mass Spectrometry

NMR Data Analysis:
- Chemical Shifts

- Coupling Constants
- Multiplicity

IR Data Analysis:
- Functional Group Identification

MS Data Analysis:
- Molecular Ion

- Fragmentation Pattern

Structure Confirmation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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